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Compound of Interest

Compound Name: H-DL-Abu-OH

Cat. No.: B166105

Essential Safety and Handling Guide for H-DL-
Abu-OH

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with H-DL-Abu-OH (2-
Aminobutanoic acid). The following procedures are designed to ensure a safe laboratory
environment and proper logistical management of this chemical.

Personal Protective Equipment (PPE)

Proper personal protective equipment is crucial to minimize exposure and ensure safety when
handling H-DL-Abu-OH. Although not classified as a hazardous substance, it can cause skin
and eye irritation.[1] The following table summarizes the recommended PPE.
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Protection Type Recommended Equipment  Standard

Safety glasses with side
) ] Conforms to OSHA's 29 CFR
shields or chemical safety

Eye/Face Protection _ 1910.133 or European
goggles. A face shield may be
Standard EN166.[2]

necessary for larger quantities.

) Protective gloves (e.g., Nitrile )
Hand Protection Tested according to EN 374.[3]
rubber).

Lab coat or other suitable
Skin and Body Protection protective clothing to prevent Standard laboratory practice.

skin exposure.[2][4]

In case of inadequate Conforms to OSHA's 29 CFR
) ) ventilation or dust formation, 1910.134 and ANSI Z88.2
Respiratory Protection )
use a dust mask or a requirements or European
particulate filter respirator. Standard EN 149.[2][3]

Handling and Operational Plan

Adherence to proper handling procedures is essential for maintaining a safe laboratory
environment.

Engineering Controls:

o Work in a well-ventilated area.[2] Local exhaust ventilation is recommended to control
airborne dust.[3]

General Handling Precautions:

Avoid generating and accumulating dust.[2]

Avoid contact with skin and eyes.[2]

Do not breathe in dust.[4]

Wash hands thoroughly after handling the substance.[2]
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» Do not eat, drink, or smoke in the work area.[4]

First-Aid Measures:

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.[2][4]

Remove contaminated clothing. Wash the
) affected area with plenty of soap and water for
Skin Contact . . L
at least 15 minutes. Seek medical attention if

irritation develops.[2][4]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek medical
attention.[2][4]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
] and give them 2-4 cupfuls of milk or water.
Ingestion ) )
Never give anything by mouth to an

unconscious person. Seek medical attention.[2]

[4]

Disposal Plan

Dispose of H-DL-Abu-OH and its containers in accordance with all applicable federal, state,
and local regulations.

Waste Disposal Method:
» Dispose of contents and container to an approved waste disposal plant.[5]

e Avoid release to the environment.[4]
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Contaminated Packaging:

o Empty containers should be taken to an approved waste handling site for recycling or
disposal.

Experimental Workflow: Handling and Disposal

The following diagram outlines the standard workflow for the safe handling and disposal of H-
DL-Abu-OH in a laboratory setting.
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Workflow for Handling and Disposal of H-DL-Abu-OH
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Caption: Workflow for Handling and Disposal of H-DL-Abu-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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